N2-(3,4-dimethylphenyl)-N4-(4-ethoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride

• IUPAC Name: 2-N-(3,4-dimethylphenyl)-4-N-(4-ethoxyphenyl)-6-pyrrolidin-1-yl-1,3,5-triazine-2,4-diamine;hydrochloride
• InChI: InChI=1S/C23H28N6O.ClH/c1-4-30-20-11-9-18(10-12-20)24-21-26-22(25-19-8-7-16(2)17(3)15-19)28-23(27-21)29-13-5-6-14-29;/h7-12,15H,4-6,13-14H2,1-3H3,(H2,24,25,26,27,28);1H
• InChI Key: CMQHHIJSHQFTQE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=NC(=NC(=N2)N3CCCC3)NC4=CC(=C(C=C4)C)C.Cl
• Molecular Formula: C23H29ClN6O
• Molecular Weight: 441.0 g/mol

Description

N2-(3,4-dimethylphenyl)-N4-(4-ethoxyphenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride is a useful research compound. Its molecular formula is C23H29ClN6O and its molecular weight is 440.98. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Aromatic Polyamides and Polyimides

The compound has been instrumental in synthesizing aromatic polyamides and polyimides, exhibiting high thermal stability, solubility in polar solvents, and mechanical properties. These polymers are valuable for creating materials that resist high temperatures and harsh chemical environments, making them suitable for aerospace, electronics, and automotive applications. Studies demonstrate the synthesis of aromatic polyamides with inherent viscosities indicating their robust mechanical properties and thermal resistance, with some polymers showing excellent solubility in a variety of solvents, including N,N-dimethylformamide (DMF) and N,N-dimethylacetamide (DMAc), and glass-transition temperatures ranging significantly, indicating their adaptability to different uses (Lin Cheng et al., 2002).

Enhanced Material Properties

The compound's inclusion in polymer synthesis leads to materials with specific desirable properties, such as low dielectric constants, high transparency, and strong film-forming abilities. These properties are particularly appealing for the electronics industry, where materials with low dielectric constants can improve the performance of electronic devices by reducing signal loss and cross-talk. Moreover, the ability to form transparent, strong films is crucial for applications in coatings and optoelectronics, where material clarity and durability are essential (Xiao-Ling Liu et al., 2013).

Chemical Stability and Functionalization

Research also highlights the compound's role in developing polymers with high chemical stability and potential for functionalization. These polymers are not only resistant to thermal degradation but can also be chemically modified to introduce specific functionalities, enhancing their utility in diverse applications. For example, polymers derived from this compound exhibit high thermal stability, with decomposition temperatures well above typical industrial processing temperatures, making them ideal for high-temperature applications (Chin-Ping Yang et al., 1994).